Phosphorus (P)-based nanomaterials (NMs), such as those derived from rock phosphate (RP) and hydroxyapatite (HAP), have the potential to be used as nanofertilisers to supplement depleting P levels in agricultural soils. Before applying to agricultural areas, complete profiling is essential to assess the potential risk to human health from occupational exposure, particularly for the predicted environmentally relevant concentration (ERC) magnitudes. A systematic investigation on blood contact properties such as percent hemolysis, platelet aggregation, blood coagulation time, and interactions with serum plasma protein was performed in this ex vivo study using National Institute of Health (NIH) guidelines. For ERCs (0–50 μg mL−1) and supra-environmental concentrations (SECs, 50–1000 μg mL−1), the effects of biologically synthesised nanohydroxyapatite (nHAP) and nanophosphorus (nP) were compared to those of chemically synthesised and commercially available nHAPs and bulk RP. Our results show that biogenic nHAP and nP did not have any significant effect on hemolysis, platelet aggregation or coagulation processes at ERCs and SECs whereas the bulk RP had significant hemotoxic effects. Protein quantification analysis revealed that proteins from blood serum adsorb onto NMs, forming a biomolecular corona. Our results highlight the hemocompatible behaviour of biologically synthesized P-based NMs at predicted ERCs, which are most likely to be occupational exposures. These findings may provide a fundamental understanding of the overall risks presented by P-based nanofertilisers.

A graphical abstract is available for this content

A graphical abstract is available for this content

Mining wastewater treatment (MWWT) methods have played a vital role in sustainable water management in recent years. This bibliometric analysis summarized the scientific research improvement on MWWT and the assessment of future research. We employed bibliometric and social network analysis to quantitatively study 1542 research articles (published from 2001 to 2020) related to MWWT. The findings reveal that: (1) publications on MWWT have increased significantly since 2009, and researchers have intensively focused more on the application and optimization of current technologies such as membrane filtration systems, automatic variable filtration, advanced oxidation processes, and UV irradiation; (2) China and USA have the maximum number of research publications as well as are the centers in the international collaboration network, while Canada and European countries have produced a higher quality of papers; (3) through clusters of keywords and treatment technology analysis, the top three keywords are related to adsorption, oxidation, and activated sludge processes, corresponding to three types of mature wastewater treatment categories (physical, chemical, and biological); and (4) scientists have moved their focus to treatment technologies from the conventional to advanced ones for MWWT research. Finally, some problems and perspectives are presented, which might suggest current scientific hotspots and future research guidelines.

This study involves the fabrication of a novel, sustainable, and economically viable adsorbent ceria/rice flour/montmorillonite nanocomposite (Ce-R-MMT) for the decontamination of Cr(VI) and coomassie brilliant blue (CBB) from the aquatic phase. The structural characteristics and sorption interaction was elucidated via X-ray diffraction (XRD), Fourier transform infrared (FTIR) spectroscopy, scanning electron microscopy (SEM), energy dispersive X-ray analysis (EDX), and transmission electron microscopy (TEM). The sorption behavior was strategized systematically via batch experiments, which include adsorbent dosage, contact time, initial CBB concentration and initial solution pH, equilibrium, and kinetic curves. The Freundlich model best illustrated the equilibrium data implying the multilayer adsorption of CBB and Cr(VI) onto the heterogeneous surface of the prepared nanocomposite. Pseudo-second order appropriated the kinetics of the process. Diffusion modelling suggested that intraparticle and liquid film diffusion models cooperatively governed the diffusion of probed pollutants. Thermodynamic parameters implied the adsorption process to be feasible and exothermic. The binary study showed an antagonistic effect as R value was <1. Electrostatic interaction was responsible for the uptake of both pollutants by the nanocomposite. The sequestration potentiality assured by sorption capacity for CBB (713.513 mg g−1) and Cr(VI) (182.037 mg g−1) and regeneration ability up to 3 consecutive adsorption–desorption cycles conferred Ce-R-MMT to be a promising sorbent for the sequestration of CBB and Cr(VI).

The production of renewable biocarbon from waste biomass through pyrolysis as a sustainable and ecofriendly alternative to carbon black poses major scientific challenges for value-added uses in plastic and composite industries. The need to develop new materials from sustainable resources is now globally recognized and increasingly important in view of rising greenhouse gas (GHC) emissions and climate change mitigation. Carbon black is one of the most extensively used reinforcing fillers for elastomers and colorant in the plastic industry and is produced from nonrenewable petroleum derivatives. This review reports the scope of the sustainable carbonaceous filler, biocarbon, as a reinforcing filler for polymer matrices. Herein, we focus on the physicochemical characteristics of the conventional carbon black filler and summarized the strategies to achieve these properties in sustainable biocarbon filler through the proper tuning of synthesis methodologies. Moreover, this review emphasizes on the development, challenges, and opportunities of this emerging renewable filler as a possible replacement for carbon black utilizing the immense amount of waste biomass generated in agricultural and industrial processes.

Application of a differential technique in laser-induced fluorimetry/pulsed LED-fluorimetry is recommended for routine accurate determination of uranium over a wide range of concentrations, based on the comparison of the response of the standard with a sample of similar but unknown concentration on the same sample weight basis. In this approach, the procedure of elimination of interference by simple dilution of the sample has the distinct advantage of being quick and very simple to perform because it does not require any chemical preparation or solvent extraction. It is a self-standardized methodology of measurement and guarantees the quality of an analytical result (accuracy, high precision, reliability, comparability, and traceability). Application of a differential technique in laser-induced fluorimetry/pulsed LED-fluorimetry will be useful for the analysis of uranium in ores, certification of reference materials, borehole core assay, beneficiation product analysis, and other diverse applications in the entire nuclear fuel cycle worldwide.

Buriganga is an economically important river located around the industrialized urban area of Dhaka City, Bangladesh. In this study, 17 water quality parameters (electrical conductivity, pH, total suspended solids, temperature, F−, Cl−, SO42−, Cr, Ni, As, Cd, Hg, Cu, Pb, Fe, Mn, and Zn) of surface and deep waters of the Buriganga River were measured to assess the water quality, pollution level, elemental sources, and their potential ecological and human health risks. Comparing the concentrations of the analyzed parameters with the permissible standards, it was indicated that the water in Buriganga is unsafe for residential and recreational uses. Principal component and correlation analysis revealed that point and diffuse sources, such as the combustion of lubricant oils, fuel additives, exhaust fumes from vehicles, domestic wastewater, and inorganic fertilizers from agricultural fields, control the water quality. Regardless of depth, a higher degree of contamination and ecological risk was observed during the dry season, indicating a higher content of heavy metals in river water, which might impact the ecological balance in the future. Through ingestion, the hazard quotient (HQ) of As, Cd, Pb, and Hg and the hazard index (HI) values were higher than the risk threshold (HQ > 1). Total HI values for children in both residential and recreational water were higher than those for adults (1.04 × 101 and 1.73 × 100 for surface and deep water, respectively), indicating that children are more sensitive to elemental contamination. Total carcinogenic risks of Cr and As due to exposure to water were higher than the standard limit (>1.0 × 10−4), which indicated possible cancer risks to the inhabitants around the river. Therefore, regular monitoring of river water quality and sustainable management could be implemented to recover the polluted river water and keep it pollution-free in the future.

The past 60+ years of global nuclear activity has resulted in a significant legacy of radioactive contaminated lands which have high economic costs associated with their remediation. Developing clean-up technologies that are environmentally friendly, economically viable and effective in the long-term is key, with in situ remediation techniques as an important option. However, questions remain regarding the most favorable methods of remediation, and the long-term stability of any immobilised radionuclide(s). Here, we used sediment microcosms to assess the long-term (300 day) stability of immobilised U and Sr formed during anoxic microbial and chemical treatments, and assessed their stability during re-oxidation scenarios (with oxygen or nitrate additions, 100 days). We used six contrasting treatment approaches which resulted in 89 to >99%, and 65–95% removal efficiencies for U and Sr, respectively. These included two Zero Valent Iron (ZVI) based products (NANOFER 25S and Carbo-Iron); a slow-release electron donor (Metals Remediation Compound, MRC) to stimulate U(VI) bioreduction alongside a readily bioavailable electron donor control (lactate/acetate mix); electron donor (lactate/acetate) with elevated sulfate to stimulate metal and sulfate reduction; glycerol phosphate to promote both bioreduction of U(VI) and biomineralization of inorganic U/Sr phosphates; and finally a natural attenuation (no remediation agent added) control. X-ray Absorption Spectroscopy (XAS) revealed that whilst aqueous U was removed from solution via multiple mechanisms including sorption, reduction and incorporation, aqueous Sr was mostly removed via outer sphere complexation mechanisms. Re-oxidation with air led to increased U remobilisation (≤89%) compared to nitrate oxidation (≤73%), but neither oxygen or nitrate re-oxidation led to significant Sr remobilisation (≤38%), suggesting Sr speciation may be stable over extended timescales post remediation. Treatments amended with ZVI or glycerol phosphate not only removed the most U and Sr from solution (>99%) but they also retained the most U and Sr following re-oxidation (retaining ≥75% of the originally added U and Sr). XAS analyses suggests that enhanced immobilisation, as seen in the treatments amended with ZVI or glycerol phosphate, may be due to the U/Sr incorporation into mineral phases (i.e., iron oxyhydroxide and phosphate phases). This suggests that optimal (bio)remediation strategies should target both reduction and biomineralisation mechanisms to facilitate radionuclide-mineral incorporation, promoting longer-term stability.

Microalgae are a source of scientific curiosity and inspiration for their utilization as ‘inoculants’ in agriculture and the commercial production of high-value products. Their diversity and abundance in the soil environment highlight the fact that these integral members of the soil microbial community modify the physical and chemical conditions of soils and interact with other microorganisms and even with higher plants with varying degrees of association. However, to date, the agronomic benefits of the nitrogen fixation trait of cyanobacteria have not been fully realized. Thus, the ecological functions of these organisms in the biological soil crusts should be thoroughly evaluated and widely applied given that climate change events can increase desertification. Currently, the crop yield increments and pest control due to these biostimulants and the reclamation of saline and sodic soils by these bioameliorants are considered economically marginal. Similarly, the carbon capture and storage by eukaryotic microalgae and cyanobacteria in soils are poorly understood. Limitations in their commercial production for agricultural use include inadequate technological innovations and the enormous expectation for yield increments, together with the contemporary monetization of their environmental benefits. Thus, this critical review presents the desirable reappraisal of their agronomic benefits and the invigoration of research and culture collections to utilize these organisms or their metabolites, considering the evolutionary consequences and environmental advantages and finally their commercial production for widespread application in agriculture.